2-Amino-3-nitro-6-(3-trifluoromethyl-piperidin-1-yl)benzonitrile

• Molecular Formula: C13H13F3N4O2
• Molecular Weight: 314.26 g/mol
• IUPAC Name: 2-amino-3-nitro-6-[3-(trifluoromethyl)piperidin-1-yl]benzonitrile
• InChI: InChI=1S/C13H13F3N4O2/c14-13(15,16)8-2-1-5-19(7-8)10-3-4-11(20(21)22)12(18)9(10)6-17/h3-4,8H,1-2,5,7,18H2
• InChI Key: PSJJWGNSKZPBCG-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2=C(C(=C(C=C2)[N+](=O)[O-])N)C#N)C(F)(F)F

Description

2-Amino-3-nitro-6-(3-trifluoromethyl-piperidin-1-yl)benzonitrile is a useful research compound. Its molecular formula is C13H13F3N4O2 and its molecular weight is 314.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-amino-6-fluoro-3-nitrobenzonitrile (3.1 g, 17 mmol), 3-trifluoromethylpiperidine (2.5 g, 19 mmol), TEA (3.4 g, 34 mmol) and THF (110 mL) was stirred under Ar at rt for 3 h. The mixture was concentrated and poured into H2O and thereafter extracted with EtOAc. The organic layer was dried over Na2SO4, filtered and concentrated. Crystallization from EtOAc gave the sub-title compound.